PQ-69

• CAS No.: 910045-32-8
• Product Name: PQ-69
• Molecular Formula: C20H19FN4O
• Molecular Weight: 350.4
• IUPAC Name: 4-(butylamino)-2-(3-fluorophenyl)-1H-pyrazolo[4,3-c]quinolin-3-one
• Standard InChI: InChI=1S/C20H19FN4O/c1-2-3-11-22-19-17-18(15-9-4-5-10-16(15)23-19)24-25(20(17)26)14-8-6-7-13(21)12-14/h4-10,12,24H,2-3,11H2,1H3,(H,22,23)
• Standard InChIKey: FJRYQRBEISYVBB-UHFFFAOYSA-N
• SMILES: CCCCNC1=NC2=CC=CC=C2C3=C1C(=O)N(N3)C4=CC(=CC=C4)F
• Appearance: Solid powder
• Description: PQ-69 is a novel and selective adenosine A1 receptor antagonist with inverse agonist activity. PQ-69 exhibits potent antagonist effects on A1AR in vitro, ex vivo and in vivo.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: PQ-69; PQ 69; PQ69
• Reference: 1: Lu M, Wang B, Zhang C, Zhuang X, Yuan M, Wang H, Li W, Su R, Li J. PQ-69, a novel and selective adenosine A1 receptor antagonist with inverse agonist activity. Purinergic Signal. 2014 Dec;10(4):619-29. doi:10.1007/s11302-014-9424-5. Epub 2014 Sep 24. PubMed PMID: 25248972; PubMed Central PMCID: PMC4272367.
• PubChem Compound: 121513859
• Last Modified: Nov 11 2021